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Compound Focus: C.I. Vat Green 9

CAS No.: 6369-65-9

Cat. No.: S1895427

Get Quote

Chemical Profile of C.I. Vat Green 9

The table below summarizes the fundamental identifiers and characteristics of C.I. Vat Green 9 based on

supplier information [1].

Property Description

Name C.I. Vat Green 9, C.I. 59850 [1]

Molecular
Structure

Violanthrone [1]

Chemical
Formula

C₃₄H₁₅NO₄ [1]

Molecular
Weight

501.49 g/mol [1]

CAS Registry
Number

6369-65-9 / 28780-10-1 [1]

Solubility Insoluble in water; soluble in 2-Chlorophenol, Tetrahydronaphthalene, and Xylene;
slightly soluble in Acetone, Chloroform, Pyridine, and Toluene [1].
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Property Description

Color Reaction
in Acid

In concentrated sulfuric acid: dark purple, precipitates as dark purple upon dilution
[1].

Leuco Forms Alkaline reduction: purple; Acid reduction: wine color [1].

Primary
Application

Used for cotton fabric dyeing, suitable for suspension pad dyeing; also applicable

for viscose, silk, and wool [1].

Reported Fastness Properties

The following table outlines the colorfastness ratings for C.I. Vat Green 9 as reported by a dye supplier,

using both ISO and AATCC standard scales [1]. Note that these are example values and actual performance

can vary with application parameters.

Fastness Type
ISO
Rating

AATCC
Rating

Notes

Light Fastness 6 7 The scales differ; ISO 1-8, AATCC 1-5 [1]
[2].

Washing Fastness

- Fading 4 - Grey Scale (1-5) [2].

- Staining 3 - Grey Scale (1-5) [2].

Soaping Fastness 4-5 - Grey Scale (1-5) [1].

Chlorine Bleach
Fastness

1 3 The scales differ [1].

Oxygen Bleach
Fastness

4 - Grey Scale (1-5) [1].

Mercerizing Fastness 5 - Grey Scale (1-5) [1].
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Fastness Type
ISO
Rating

AATCC
Rating

Notes

Ironing Fastness 4 5 Grey Scale (1-5) [1].

Standard Test Methods for Colorfastness Assessment

For rigorous evaluation, fabrics dyed with vat dyes should be tested against standardized methods. The core

principles of major tests are summarized below.

Test Method Standard(s) Key Evaluation Metrics

Colorfastness to
Light

ISO 105-B02,
AATCC 16 (e.g.,

16.3) [2] [3]

Resistance to fading from artificial daylight (xenon arc
lamp). Rated via Grey Scale for color change or against

Blue Wool references [2] [3].

Colorfastness to
Crocking (Rubbing)

ISO 105-X12,

AATCC 8 [2] [4]

Resistance to color transfer through rubbing. Assessed

separately for dry and wet conditions using Grey Scale
for staining on white cloth [2] [4].

Colorfastness to
Washing

ISO 105-C06,
AATCC 61 [2] [3]

Resistance to color loss and staining during laundering.
Rated using Grey Scales for color change and staining

after simulated wash cycles with stainless steel balls for
abrasion [2] [3].

Colorfastness to
Perspiration

ISO 105-E04,
AATCC 15 [2] [4]

Resistance to acidic and alkaline perspiration. Specimen
is soaked in artificial perspiration, placed under

pressure, dried, and rated for color change and staining
[2] [4].

Colorfastness to
Chlorinated Water

ISO 105-E03 [3] Resistance to fading in swimming pool water. Specimen
is immersed in chlorinated water solution and assessed

for color change [3].

Colorfastness to
Storage

AATCC TM163 [5] Estimates potential for dye transfer between fabrics

during storage. Specimen is sandwiched with multifiber
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Test Method Standard(s) Key Evaluation Metrics

fabric, placed in a perspiration tester for 48 hours, then

rated after drying [5].

Detailed Protocol: Colorfastness to Crocking (Rubbing)

This test determines the degree of color transfer from a fabric's surface to another through mechanical

rubbing [4]. The workflow is as follows:
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Start Test Preparation

Prepare Fabric Samples
(Min. 50mm x 200mm for warp/weft direction)

Prepare Crockmeter and
Standard Dry & Wet White Rubbing Cloths

Fix Sample on Crockmeter
Align with Movement Direction

Mount Dry Rubbing Cloth
on Friction Head

Execute Test: 10 Rubs in 10s
(100mm stroke, 9N pressure)

Remove and Retain Dry Cloth

Soak New Cloth in Water
(95-105% Moisture Content)

Mount Wet Rubbing Cloth
Repeat Rubbing Procedure

Air Dry All Rubbing Cloths
at Room Temperature
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p

Evaluate Staining with
Grey Scale for Staining

Report Dry and Wet Ratings

Click to download full resolution via product page

Apparatus and Materials: Electronic crockmeter, standard white cotton rubbing cloth (desized,
scoured, bleached), grey scale for assessing staining [4].

Sample Preparation: Prepare two sets of fabric samples, aligning one with the warp direction and
the other with the weft direction. For multicolored fabrics, ensure the testing position allows all colors

to be rubbed [4].
Dry Rubbing Procedure: Fix the sample on the crockmeter's base. Mount a dry white rubbing cloth

on the friction head. Start the crockmeter to perform 10 complete rubbing cycles in 10 seconds.
Remove the dry rubbing cloth [4].

Wet Rubbing Procedure: Soak a new white rubbing cloth in distilled water and roll it on a device to
achieve a moisture content of 95% to 105%. Repeat the rubbing procedure from the dry test [4].

Evaluation: After the wet rubbing cloth has been air-dried at room temperature, assess the degree of
color staining on both the dry and wet white cloths using the Grey Scale for Staining. A rating of 5

indicates no staining, and 1 indicates severe staining [4].

Detailed Protocol: Colorfastness to Perspiration

This test evaluates a fabric's resistance to color change and its tendency to stain other fabrics when exposed

to human perspiration [4]. The workflow is as follows:

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 10 Tech Support

https://www.smolecule.com/products/s1895427?utm_src=pdf-body-img
https://www.testextextile.com/detection-color-fastness-rubbing-color-fastness-perspiration/
https://www.testextextile.com/detection-color-fastness-rubbing-color-fastness-perspiration/
https://www.testextextile.com/detection-color-fastness-rubbing-color-fastness-perspiration/
https://www.testextextile.com/detection-color-fastness-rubbing-color-fastness-perspiration/
https://www.testextextile.com/detection-color-fastness-rubbing-color-fastness-perspiration/
https://www.testextextile.com/detection-color-fastness-rubbing-color-fastness-perspiration/
https://www.smolecule.com/products/s1895427?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start Perspiration Fastness Test

Prepare Artificial Perspiration Solutions
Acidic (pH 5.5) and Alkaline (pH 8.0)

Prepare Composite Test Sample
(Dyed Fabric stitched to Adjacent Fabrics)

Soak Composite Samples
in Solutions for 30 min at Room Temperature

Remove and Drain Excess Liquid
Between Glass Rods

Place Sample Between Plates
in Perspiration Tester under 12.5 kPa Pressure

Incubate Tester at 37±2°C for 4 Hours

Unstitch and Separate Samples
Air Dry at ≤60°C

Evaluate Color Change of Original Sample
and Staining of Adjacent Fabric with Grey Scales

Report Acid and Alkaline Ratings
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Apparatus and Materials: Perspiration fastness tester, stainless steel or plastic plates, oven, acidic
and alkaline perspiration solutions (containing histidine, sodium chloride, and sodium phosphate),

grey scales for assessing color change and staining, multi-fiber or specified single-fiber adjacent
fabric [4].

Solution Preparation: Prepare two separate artificial perspiration solutions [4]:
Acidic solution (pH 5.5): Use L-histidine hydrochloride hydrate, sodium chloride, and sodium

dihydrogen phosphate dihydrate.
Alkaline solution (pH 8.0): Use L-histidine hydrochloride hydrate, sodium chloride, and

disodium hydrogen phosphate.
Sample Preparation: Sew a specimen of the dyed fabric in contact with pieces of standard adjacent

fabric to form a composite sample [4].
Testing Procedure: Thoroughly wet the composite samples in the two test solutions at a liquor ratio

of 1:50 and allow them to soak at room temperature for 30 minutes. Remove the samples and drain
the excess liquid. Place each sample between two plates in the perspiration tester and apply a

pressure of 12.5 kPa. Keep the apparatus in an oven at 37±2°C for 4 hours [4].
Evaluation: Unstitch the composite samples and dry the dyed fabric and the adjacent fabrics

separately. Assess the color change of the original dyed specimens and the degree of staining on the
adjacent fabrics using the appropriate grey scales [4].

Important Considerations for Researchers

Consult Official Standards: The protocols above summarize general procedures. For definitive
testing, purchase and follow the complete official test methods from standards organizations like

AATCC and ISO [6] [7].
Understand Vat Dye Application: Vat dyes like C.I. Vat Green 9 are insoluble in water and must be

chemically reduced to a soluble "leuco" form to dye fibers. After dyeing, the fabric is oxidized to return
the dye to its insoluble form within the fiber, which provides excellent wash fastness [8]. Recent

research explores combining vat dyeing with fiber cationization to further improve color depth and
fastness properties [8].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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